Cas no 2228967-12-0 (3-5-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid)

• Product Name: 3-5-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid
• CAS No: 2228967-12-0
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 5850146
• PubChem ID: 165629358
• Update Time: 2023-12-26

3-5-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid
• EN300-1787236
• 3-[5-(methoxycarbonyl)thiophen-2-yl]-3-methylbutanoic acid
• 2228967-12-0

• Inchi： 1S/C11H14O4S/c1-11(2,6-9(12)13)8-5-4-7(16-8)10(14)15-3/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： CCTSYXBRSCTBAN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 242.06128010g/mol
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8Ų